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Compound of Interest

Compound Name: Onitin 2'-O-glucoside

Cat. No.: B15245684 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Onitin 2'-O-glucoside is a sesquiterpenoid natural product isolated from the herbs of

Onychium japonicum.[1][2][3][4] As a member of the diverse class of sesquiterpenoids, this

compound holds potential for further investigation within the realms of phytochemistry and drug

discovery. This technical guide provides a summary of the currently available physical and

chemical properties of Onitin 2'-O-glucoside. It is important to note that while basic

physicochemical data are available from chemical suppliers and databases, detailed

experimental studies on its biological activities and specific protocols for its isolation and

characterization are not extensively documented in publicly accessible scientific literature.

Physicochemical Properties
The known physical and chemical properties of Onitin 2'-O-glucoside are summarized in the

table below. These data are primarily derived from computational predictions and information

provided by chemical suppliers.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15245684?utm_src=pdf-interest
https://www.benchchem.com/product/b15245684?utm_src=pdf-body
https://www.researchgate.net/publication/398122989_Structurally_diverse_sesquiterpenoid_glycosides_with_anti-inflammatory_activity_from_Cissampelopsis_spelaeicola
https://pubchem.ncbi.nlm.nih.gov/compound/Onitin-2_-O-glucoside
http://jupiter.chem.uoa.gr/pchem/pubs/pdf/molecules-30-01169.pdf
https://chemistry.stackexchange.com/questions/157969/elucidating-an-unknown-compound-using-1h-and-13c-nmr-spectral-data
https://www.benchchem.com/product/b15245684?utm_src=pdf-body
https://www.benchchem.com/product/b15245684?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15245684?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₂₁H₃₀O₈ [2]

Molecular Weight 410.46 g/mol [2]

Physical Description Powder ChemFaces

Solubility
Soluble in DMSO, Pyridine,

Methanol, and Ethanol.
ChemFaces

CAS Number 76947-60-9 PubChem

XLogP3 1.1 PubChem

Hydrogen Bond Donor Count 5 PubChem

Hydrogen Bond Acceptor

Count
8 PubChem

Rotatable Bond Count 5 PubChem

Topological Polar Surface Area 137 Å² PubChem

Natural Source Herbs of Onychium japonicum [1][2][3][4]

Structural Information
The chemical structure of Onitin 2'-O-glucoside consists of a sesquiterpenoid aglycone,

onitin, linked to a glucose molecule via an O-glycosidic bond at the 2'-position.

Experimental Protocols
Detailed experimental protocols for the isolation, purification, and characterization of Onitin 2'-
O-glucoside from Onychium japonicum are not readily available in the scientific literature.

However, a general hypothetical workflow for such a process can be conceptualized.
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Caption: Hypothetical workflow for the isolation and characterization of Onitin 2'-O-glucoside.

Biological Activity and Signaling Pathways
Currently, there is a lack of specific studies on the biological activities of pure Onitin 2'-O-
glucoside. However, phytochemical analyses of its source, Onychium japonicum, have

revealed the presence of various bioactive compounds, including flavonoids, alkaloids, and

terpenoids, which exhibit antibacterial properties. This suggests that Onitin 2'-O-glucoside
may contribute to the overall bioactivity of the plant extract.

Given that it is a glycoside of a sesquiterpenoid, it is plausible that Onitin 2'-O-glucoside could

exhibit biological activities commonly associated with this class of compounds, such as anti-

inflammatory, cytotoxic, or antimicrobial effects. For instance, studies on other flavonoid and

terpenoid glycosides have implicated their involvement in various signaling pathways. A

potential, though currently hypothetical, pathway that could be investigated for Onitin 2'-O-
glucoside, based on the activities of similar compounds, is the Nrf2/HO-1 signaling pathway,

which is crucial in the cellular response to oxidative stress.
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Caption: Hypothetical Nrf2/HO-1 signaling pathway potentially modulated by Onitin 2'-O-
glucoside.

Conclusion
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Onitin 2'-O-glucoside is a sesquiterpenoid glycoside with established basic physicochemical

properties. However, a significant gap exists in the scientific literature regarding its specific

biological activities, mechanisms of action, and detailed experimental protocols. The

information presented in this guide serves as a foundational resource for researchers and

professionals in drug development, highlighting the need for further in-depth studies to unlock

the full therapeutic potential of this natural compound. Future research should focus on the

isolation of sufficient quantities of pure Onitin 2'-O-glucoside to enable comprehensive

biological screening and elucidation of its role in relevant signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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